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Compound of Interest

Compound Name: cuprite

Cat. No.: B1143424

An In-depth Technical Guide for Researchers and
Scientists

This guide provides a comprehensive overview of the mineralogy and classification of cuprite
(Cu20), a significant copper oxide mineral. It is intended for researchers, scientists, and
professionals in drug development who require detailed technical information on this mineral.
This document covers its fundamental properties, classificational standing, and the
experimental protocols used for its characterization.

Core Mineralogical Properties of Cuprite

Cuprite is a primary and secondary mineral belonging to the oxide group, renowned for its
distinct deep red coloration.[1] It is a minor but important ore of copper.[2]

Physical and Optical Characteristics

The key physical and optical properties of cuprite are summarized in the table below, providing
a gquantitative basis for its identification and characterization.
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Property

Value

Data Source(s)

Chemical Formula

Cu20

[2]

Crystal System

Isometric (Cubic)

[1](2]

Crystal Class

Hexoctahedral (m3m)

[2]

Space Group Pn3m [2]

Unit Cell Dimension (a) 4.2685 A [2]

Mohs Hardness 35-4.0 [2][3]

Specific Gravity 6.14 g/cm?3 [2]
Fair in four directions {111},

Cleavage ) [1112]
interrupted

Fracture Conchoidal to uneven [2][3]
Adamantine to sub-metallic,

Luster [2][3]
earthy
Dark red to cochineal red,

Color ) [2][3]
sometimes almost black

Streak Shining metallic brownish-red [2]

Diaphaneity Transparent to translucent [2]

Refractive Index (n) 2.849 [2]

Optical Class Isotropic [2]

Varieties

Cuprite presents in a few notable varieties:

» Chalcotrichite: A fibrous variety characterized by long, needle-like crystals.[2]

 Tile Ore: A brick-red, massive, and earthy variety of cuprite.
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Classification of Cuprite

The classification of minerals is based on their chemical composition and crystal structure.
Cuprite is categorized within the oxide class in both the Dana and Strunz classification
systems.

Dana Classification

The Dana system places minerals into one of eight basic classes based on their chemistry.[4]
Cuprite's classification is as follows:

Class: Oxides and Hydroxides

Group: Simple Oxides

Formula: AX

Dana Number: 4.1.1.1[2]

Strunz Classification

The Strunz classification system is based on chemical composition and crystal structure.[5][6]
Cuprite is classified as:

o Class: Oxides (Hydroxides, V[7][8] vanadates, arsenites, antimonites, bismuthites, sulfites,
selenites, tellurites, iodates)

» Division: Metal:Oxygen = 2:1 and 1:1

e Strunz Number: 4.AA.10[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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